Cas no 64131-94-8 (1,2-Benzenediol, 4-(methylthio)-)

• Product Name: 1,2-Benzenediol, 4-(methylthio)-
• CAS No: 64131-94-8
• MF: C₇H₈O₂S
• MW: 156.202220916748
• CID: 424925
• PubChem ID: 15268940
• Update Time: 2025-04-19

1,2-Benzenediol, 4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 4-(methylthio)-
• 4-methylsulfanylbenzene-1,2-diol
• SCHEMBL2122382
• DTXSID40570737
• 4-(Methylsulfanyl)benzene-1,2-diol
• 64131-94-8
• 4(methylmercapto)-catechol

• Inchi： 1S/C7H8O2S/c1-10-5-2-3-6(8)7(9)4-5/h2-4,8-9H,1H3
• InChI Key： TZTSPEAYXRJPDA-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=C(C=1)O)O

Computed Properties

• Exact Mass: 156.02454
• Monoisotopic Mass: 156.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 65.8Ų

Experimental Properties

• PSA: 40.46